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Compound of Interest

Compound Name: 2-Carboethoxyimidazole

Cat. No.: B105911 Get Quote

This technical guide provides a comprehensive overview of the safety data for 2-
Carboethoxyimidazole (also known as Ethyl 1H-imidazole-2-carboxylate), intended for

researchers, scientists, and professionals in drug development. The information is compiled

from publicly available Safety Data Sheets (SDS) and chemical databases.

Core Safety Information
2-Carboethoxyimidazole is a heterocyclic organic compound. While specific quantitative

toxicological data such as LD50 and LC50 values are not readily available in the public domain,

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

key insights into its hazard profile. The compound is consistently classified as causing skin and

eye irritation, and it may cause respiratory irritation. Some sources also indicate that it may be

harmful if swallowed and could potentially lead to allergic reactions, cancer, or reproductive

harm.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-Carboethoxyimidazole is

presented below. It should be noted that some of these values are predicted and should be

treated as estimates.
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Property Value Source

Molecular Formula C₆H₈N₂O₂ -

Molecular Weight 140.14 g/mol -

Melting Point 176-178 °C [1]

Boiling Point 48-51 °C at 0.3 mmHg [1]

Density 1.214 ± 0.06 g/cm³ (Predicted) [1]

pKa 11.38 ± 0.10 (Predicted) [1]

Solubility
Slightly soluble in DMSO and

Methanol
[1]

Appearance Off-White to Pale Beige Solid [1]

Toxicological Summary
Quantitative toxicological data for 2-Carboethoxyimidazole is not widely available. The

primary hazards identified are qualitative and based on GHS classifications.

Hazard Classification Notes

Acute Oral Toxicity Harmful if swallowed -

Skin Corrosion/Irritation Causes skin irritation -

Serious Eye Damage/Irritation Causes serious eye irritation -

Respiratory Irritation May cause respiratory irritation -

Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled. May

cause an allergic skin reaction.

-

Carcinogenicity May cause cancer. -

Reproductive Toxicity
May damage fertility or the

unborn child.
-
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Handling and Storage
Proper handling and storage procedures are crucial to minimize risk when working with 2-
Carboethoxyimidazole.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or aerosols. Use

only in a well-ventilated area, preferably under a chemical fume hood. Wash hands

thoroughly after handling.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

away from incompatible materials such as strong oxidizing agents, strong bases, amines,

and strong reducing agents.

Experimental Protocols and Workflows
Detailed experimental protocols for the derivation of the safety data for 2-
Carboethoxyimidazole are not publicly available. However, a general experimental workflow

for handling a chemical spill is provided below as a critical safety protocol.

General Chemical Spill Response Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b105911?utm_src=pdf-body
https://www.benchchem.com/product/b105911?utm_src=pdf-body
https://www.benchchem.com/product/b105911?utm_src=pdf-body
https://www.benchchem.com/product/b105911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Chemical Spill Response Workflow

Spill Occurs

Alert Personnel & Evacuate Area

Assess the Spill

Small & Low Hazard?

Don Personal Protective Equipment (PPE)

Yes

Large or High Hazard Spill

No

Contain the Spill

Neutralize/Absorb the Spill

Collect Residue

Decontaminate Area & Equipment

Dispose of Waste

Report Incident

Contact Emergency Response Team
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GHS Hazard Classification for 2-Carboethoxyimidazole

2-Carboethoxyimidazole

Health Hazards Potential Systemic Effects

Skin Irritation Eye Irritation Respiratory Irritation Harmful if Swallowed Potential for Carcinogenicity Potential for Reproductive Toxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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